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Compound of Interest

Compound Name: Pyridine-4-sulfonic acid

Cat. No.: B1295824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Pyridine-4-sulfonic acid,

a key building block in organic synthesis and a compound of interest in medicinal chemistry.

This document details its chemical and physical properties, provides an experimental protocol

for its synthesis and purification, and outlines relevant analytical techniques.

Core Properties of Pyridine-4-sulfonic Acid
Pyridine-4-sulfonic acid, identified by the CAS Number 5402-20-0, is a stable, solid organic

compound.[1][2][3][4] Its key properties are summarized in the table below, providing a ready

reference for researchers.
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Property Value Source

CAS Number 5402-20-0 [1][2][3][4]

Molecular Formula C₅H₅NO₃S [1][2][3][5]

Molecular Weight 159.16 g/mol [1][2][3][5]

Melting Point 330°C (decomposes) [5]

Appearance White to off-white solid [5]

Purity ≥95-97% (typical) [1]

InChI Key
PTWLOSARXIJRRJ-

UHFFFAOYSA-N
[5][6]

Canonical SMILES C1=CN=CC=C1S(=O)(=O)O [7]

Storage Temperature 2-8°C, under inert gas [5]

Synthesis and Purification
The synthesis of Pyridine-4-sulfonic acid can be achieved through various methods, with a

common and well-documented approach involving the hydrolysis of N-(4-pyridyl)pyridinium

chloride hydrochloride.[1] Alternative routes include the oxidation of 4-pyridinethiol.[1]

Experimental Protocol: Synthesis from N-(4-
pyridyl)pyridinium chloride hydrochloride
This protocol is adapted from a peer-reviewed synthetic procedure.[1]

Materials:

N-(4-pyridyl)pyridinium chloride hydrochloride

Sodium hydroxide (NaOH)

Absolute ethanol

12N Hydrochloric acid (HCl)
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70% Aqueous ethanol

Procedure:

Hydrolysis: The starting material, N-(4-pyridyl)pyridinium chloride hydrochloride, is subjected

to hydrolysis using an aqueous solution of sodium hydroxide. This step cleaves the

pyridinium ring, leading to the formation of the sodium salt of Pyridine-4-sulfonic acid.

Extraction and Isolation of the Sodium Salt: The crude sodium 4-pyridinesulfonate is

continuously extracted with absolute ethanol for 24 hours using a Soxhlet apparatus. The

ethanol is then distilled off to yield the crude sodium salt.[1]

Conversion to Free Acid: The crude sodium salt is dissolved in hot water. Concentrated

hydrochloric acid (12N) is added, and the solution is cooled. The precipitated sodium

chloride is filtered off.[1]

Final Crystallization: The filtrate is evaporated to dryness under reduced pressure. The

resulting residue is crystallized from 70% aqueous ethanol to yield colorless crystals of

Pyridine-4-sulfonic acid.[1]

Purification
The primary method of purification for Pyridine-4-sulfonic acid is recrystallization, as

described in the final step of the synthesis protocol.[1] For the removal of inorganic salts and

other ionic impurities, ion-exchange chromatography can be employed. A strongly acidic cation

exchange resin can be used to purify aqueous solutions of sulfonate salts.[8]

Analytical Characterization
To ensure the identity and purity of synthesized Pyridine-4-sulfonic acid, a combination of

analytical techniques is recommended.
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Analytical Technique Expected Observations

High-Performance Liquid Chromatography

(HPLC)

HPLC methods, particularly using mixed-mode

columns, can be employed for the analysis of

pyridine derivatives. A suitable method would

allow for the separation of the product from

starting materials and byproducts, with detection

via UV spectroscopy (around 254 nm) or mass

spectrometry.[9]

Gas Chromatography (GC)

For volatile derivatives of Pyridine-4-sulfonic

acid, GC with a flame ionization detector (FID)

can be utilized.[10]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H NMR and ¹³C NMR spectroscopy are

essential for confirming the chemical structure of

the final product.

Mass Spectrometry (MS)
Mass spectrometry will confirm the molecular

weight of the compound.

Applications in Research and Development
Pyridine-4-sulfonic acid serves as a versatile organic synthetic reagent.[5] Its primary

applications include:

Preparation of 4-dimethylaminopyridine (DMAP) and its derivatives: DMAP is a widely used

hypernucleophilic acylation catalyst in organic synthesis.[5]

Development of Hydrogen Sensors: It is involved in the preparation of elements for hydrogen

sensors.[5]

Scaffold in Medicinal Chemistry: The pyridine ring is a common motif in many biologically

active molecules and pharmaceuticals.[11] While direct applications of Pyridine-4-sulfonic
acid in drug development are not extensively documented, its structural features make it an

interesting building block for the synthesis of novel compounds with potential therapeutic

activity.
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Signaling Pathways
Currently, there is no readily available scientific literature that describes a direct role for

Pyridine-4-sulfonic acid in specific biological signaling pathways. Its relevance in a biological

context is primarily as a structural component of larger, more complex molecules that may

interact with biological targets.

Visualizations
Synthesis and Purification Workflow
The following diagram illustrates the key steps in the synthesis and purification of Pyridine-4-
sulfonic acid.

Synthesis Purification

N-(4-pyridyl)pyridinium
chloride hydrochloride Hydrolysis with NaOH Soxhlet Extraction

with Ethanol Ethanol Distillation Crude Sodium
4-Pyridinesulfonate Dissolution in Water Acidification with HCl Filtration of NaCl Evaporation Crystallization from

70% Ethanol Pure Pyridine-4-sulfonic acid

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Pyridine-4-sulfonic acid.

Logical Relationships of Pyridine-4-sulfonic Acid
This diagram outlines the key relationships and applications of Pyridine-4-sulfonic acid.

Applications

Pyridine-4-sulfonic Acid

Organic Synthetic Reagent Precursor to DMAP
and Derivatives Hydrogen Sensor Component Scaffold in

Medicinal Chemistry
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Caption: Key applications and relationships of Pyridine-4-sulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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